Isocoumarans
Isocoumarans are a class of natural products isolated from various sources including fungi, plants, and marine organisms. These compounds exhibit significant biological activity, particularly in the inhibition of protein tyrosine phosphatases (PTPs) and other enzymes related to signal transduction pathways. Due to their structural complexity and diverse bioactivities, isocoumarans have gained considerable interest in both academic research and drug discovery efforts. Their potential therapeutic applications include anti-inflammatory, anticancer, and antiviral activities. Structural modifications of these natural products can lead to the development of novel drugs with enhanced potency and selectivity. The study of isocoumarans continues to expand our understanding of their chemical diversity and biological significance in various physiological processes.

Structure | Chemical Name | CAS | MF |
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1,3-Dihydro-4-hydroxy-1-isobenzofuranacetic acid; (S)-form | 443921-57-1 | C10H10O4 |
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1-(1,3-Dihydro-4-hydroxy-1-isobenzofuranyl)-4-hexene-2,3-diol; (1R,2'R,3'S,4'E)-form | 2412753-64-9 | C14H18O4 |
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Membranoid B | 732296-55-8 | C22H32O5 |
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Membranoid B; 15,16-Diepimer | 732296-54-7 | C22H32O5 |
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Membranoid B; 15-Epimer | 1875054-25-3 | C22H32O5 |
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Vaccinol H; 4''-Hydroxy(E-), 3'S-alcohol | 2583529-31-9 | C17H24O5 |
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1,3-dihydro-2-benzofuran-4-sulfonyl chloride | 98475-11-7 | C8H7ClO3S |
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2-(1,3-dihydro-2-benzofuran-5-yl)-3-methylbutanoic acid | 1511439-89-6 | C13H16O3 |
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rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile | 64169-67-1 | C15H10FNO |
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5-Isobenzofurancarbonylchloride, 1,3-dihydro- | 153967-93-2 | C9H7ClO2 |
Related Literature
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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